Cas no 1806827-46-2 (6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1806827-46-2
• MF: C₇H₂BrClF₂N₂O₂S
• MW: 331.521785259247
• CID: 4809839
• Update Time: 2025-05-20

6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H2BrClF2N2O2S/c8-5-1-4(16(9,14)15)6(7(10)11)3(2-12)13-5/h1,7H
• InChI Key： RLFKHTMYPOOYDR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C#N)=N1)C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 2.6
• Topological Polar Surface Area: 79.2

Additional information on 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806827-46-2)

6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806827-46-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo, cyano, difluoromethyl, and sulfonyl chloride functional groups, offers a wide range of applications in the development of novel therapeutic agents.

The bromopyridine scaffold is a well-known core structure in medicinal chemistry due to its ability to form stable and diverse chemical bonds. The presence of the cyano group enhances the compound's reactivity and stability, making it an ideal candidate for various synthetic transformations. The difluoromethyl substituent introduces additional electronic and steric effects, which can significantly influence the compound's biological activity and pharmacokinetic properties. Lastly, the sulfonyl chloride group provides a highly reactive electrophilic site, facilitating its use in the synthesis of sulfonamide derivatives.

Recent studies have highlighted the potential of 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride in the development of new drugs targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be effectively used as a building block for the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy. The unique combination of functional groups in this compound allows for the fine-tuning of potency and selectivity, essential attributes for successful drug candidates.

In another study, researchers at a leading pharmaceutical company explored the use of 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride in the development of novel antibiotics. The compound's ability to form stable sulfonamide linkages with various amino acids and peptides makes it an attractive starting material for designing antibiotics with enhanced spectrum and reduced resistance potential. Preliminary results from these studies have shown promising activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for further optimization.

The synthetic accessibility of 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride is another factor contributing to its popularity among chemists. The compound can be synthesized through a series of well-established reactions, including bromination, cyano group introduction, difluoromethylation, and sulfonyl chloride formation. These synthetic routes are robust and scalable, making it feasible to produce large quantities of the compound for both research and industrial applications.

In addition to its use in drug discovery, 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride has also found applications in other areas of chemistry. For example, it has been utilized as a reagent in organic synthesis to introduce complex functional groups into target molecules. The high reactivity of the sulfonyl chloride group allows for efficient coupling reactions with nucleophiles such as amines and alcohols, leading to the formation of sulfonamides and sulfonate esters with diverse functionalities.

The safety profile of 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride is an important consideration in its use. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood to minimize exposure to vapors, and disposing of waste materials according to local regulations.

In conclusion, 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806827-46-2) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.